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Compound of Interest

Compound Name: GSK8175

Cat. No.: B15563726 Get Quote

For researchers, scientists, and drug development professionals handling the investigational

compound GSK8175, proper disposal is a critical component of laboratory safety and

regulatory compliance. While a specific Safety Data Sheet (SDS) for GSK8175 is not publicly

available, this guide provides essential safety and logistical information based on general

principles for handling research-grade chemicals and boronic acid derivatives.

General Safety and Handling Precautions
Before considering disposal, it is imperative to handle GSK8175 with appropriate safety

measures to minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields conforming to EN166, or other

approved government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Wear appropriate chemical-resistant gloves.

Body Protection: A lab coat or other protective clothing should be worn.[2]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a particulate filter

respirator.[2]

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation

and inhalation of dust and aerosols.[1][3]

General Hygiene:

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1][4]

Wash hands thoroughly after handling.[1][4]

GSK8175 Disposal Procedures: A Step-by-Step
Approach
The disposal of any chemical waste, including investigational compounds like GSK8175, must

adhere to local, state, and federal regulations. The following is a general procedure to be

followed in consultation with your institution's Environmental Health and Safety (EHS)

department.

Consult Institutional Guidelines: The first and most critical step is to contact your institution's

EHS office. They will provide specific instructions based on their policies and the regulatory

landscape.

Waste Characterization: Properly characterize the waste. GSK8175 is a sulfonamide-N-

benzoxaborole analog.[5][6] As a boronic acid derivative, it should be treated with care.

While not classified as a hazardous substance in the provided search results, the

precautionary principle should be applied to all research chemicals.

Segregation of Waste: Do not mix GSK8175 waste with other chemical waste streams

unless explicitly permitted by your EHS office. Keep it in a separate, sealed, and properly

labeled container.

Container Labeling: The waste container must be clearly labeled with the full chemical name

("GSK8175"), the quantity, and any known hazard warnings.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.
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Arrange for Pickup: Follow your institution's procedure for requesting a chemical waste

pickup.

Logical Workflow for Chemical Disposal
The following diagram illustrates the general decision-making process for the disposal of a

research chemical like GSK8175.
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General Workflow for Research Chemical Disposal

Start: Chemical Waste Generation
(e.g., GSK8175)

Consult Institutional EHS Guidelines

Characterize Waste
(Identify Chemical Properties and Hazards)

Segregate and Label Waste Container

Store Waste in Designated Secure Area

Request Chemical Waste Pickup from EHS

End: Proper Disposal by Authorized Personnel

Click to download full resolution via product page

General Workflow for Research Chemical Disposal
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Disclaimer: The information provided here is for guidance purposes only and is not a substitute

for official safety and disposal protocols. Always consult with your institution's Environmental

Health and Safety department for specific procedures regarding the disposal of any chemical

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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